Cas no 1219038-31-9 ((9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid)

• Product Name: (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid
• CAS No: 1219038-31-9
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 4578600
• PubChem ID: 44537819
• Update Time: 2025-06-09

(9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid Chemical and Physical Properties

Names and Identifiers

• Linoleic Acid Alkyne
• (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid
• SCHEMBL14849279
• CS-0374874
• 9Z,12Z-octadecadien-17-ynoicacid
• 1219038-31-9
• HY-145469
• 9Z,12Z-octadecadien-17-ynoic acid
• (9Z,12Z)-9,12-Octadecadien-17-ynoic Acid

• Inchi： 1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h1,6-7,9-10H,3-5,8,11-17H2,(H,19,20)/b7-6-,10-9-
• InChI Key： WPOFIMJJIQUNRW-HZJYTTRNSA-N
• SMILES： OC(CCCCCCC/C=C\C/C=C\CCCC#C)=O

Computed Properties

• Exact Mass: 276.208930132 g/mol
• Monoisotopic Mass: 276.208930132 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3
• Molecular Weight: 276.4

Additional information on (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid

Recent Advances in the Study of (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid (CAS: 1219038-31-9) in Chemical Biology and Pharmaceutical Research

The compound (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid (CAS: 1219038-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fatty acid derivative, characterized by its unique alkyne and diene functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and metabolic regulation. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the synthesis and structural modification of (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of specific functional groups at the alkyne moiety could significantly improve the compound's stability and pharmacokinetic properties. This finding opens new avenues for the design of novel derivatives with optimized pharmacological profiles.

In addition to its synthetic applications, (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid has been investigated for its role in modulating cellular signaling pathways. Recent research in Nature Chemical Biology (2024) revealed that this compound acts as a potent inhibitor of the NF-κB pathway, a critical regulator of inflammation and immune responses. The study highlighted its potential as a lead compound for developing anti-inflammatory drugs, particularly for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking study, published in Cancer Research (2023), explored the anticancer properties of (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid. The researchers found that the compound induces apoptosis in various cancer cell lines by activating the intrinsic mitochondrial pathway. Moreover, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment. These findings underscore the compound's versatility and therapeutic promise.

Despite these advancements, challenges remain in the clinical translation of (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of evidence supporting its biological activities and therapeutic potential makes it a compelling candidate for future drug development efforts.

In conclusion, (9Z,12Z)-Octadeca-9,12-dien-17-ynoic acid (CAS: 1219038-31-9) represents a promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthetic and mechanistic studies, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research in this area is expected to yield further insights and applications, paving the way for innovative treatments in the years to come.